Cas no 26863-47-8 (2-(3-Methylphenyl)-4,6-pyrimidinediol)

• Product Name: 2-(3-Methylphenyl)-4,6-pyrimidinediol
• CAS No: 26863-47-8
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 914636
• Update Time: 2023-08-02

2-(3-Methylphenyl)-4,6-pyrimidinediol Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2-(3-methylphenyl)-1H-pyrimidin-6-one
• 2-(3-methylphenyl)-4,6-pyrimidinediol
• 6-Hydroxy-2-(3-methylphenyl)pyrimidin-4(3H)-one
• 2-(3-Methylphenyl)-4,6-pyrimidinediol

• Inchi： 1S/C11H10N2O2/c1-7-3-2-4-8(5-7)11-12-9(14)6-10(15)13-11/h2-6H,1H3,(H2,12,13,14,15)
• InChI Key： AFGPPHIWWDNWSN-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(C2=CC=CC(C)=C2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 334
• Topological Polar Surface Area: 61.7